Cas no 2411238-14-5 (2-[1-(9H-Fluoren-9-ylmethoxycarbonyl)piperidin-4-yl]-2-methoxyacetic acid)

• Product Name: 2-[1-(9H-Fluoren-9-ylmethoxycarbonyl)piperidin-4-yl]-2-methoxyacetic acid
• CAS No: 2411238-14-5
• MF: C₂₃H₂₅NO₅
• MW: 395.448306798935
• CID: 5355361
• Update Time: 2025-08-05

2-[1-(9H-Fluoren-9-ylmethoxycarbonyl)piperidin-4-yl]-2-methoxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[1-(9H-Fluoren-9-ylmethoxycarbonyl)piperidin-4-yl]-2-methoxyacetic acid
• Z4191652291
• 2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidin-4-yl)-2-methoxyacetic acid

• Inchi： 1S/C23H25NO5/c1-28-21(22(25)26)15-10-12-24(13-11-15)23(27)29-14-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-9,15,20-21H,10-14H2,1H3,(H,25,26)
• InChI Key： UWHDRPBVDQOXSS-UHFFFAOYSA-N
• SMILES： O(C)C(C(=O)O)C1CCN(C(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 566
• XLogP3: 3.5
• Topological Polar Surface Area: 76.1

Additional information on 2-[1-(9H-Fluoren-9-ylmethoxycarbonyl)piperidin-4-yl]-2-methoxyacetic acid

Research Brief on 2-[1-(9H-Fluoren-9-ylmethoxycarbonyl)piperidin-4-yl]-2-methoxyacetic Acid (CAS: 2411238-14-5)

The compound 2-[1-(9H-Fluoren-9-ylmethoxycarbonyl)piperidin-4-yl]-2-methoxyacetic acid (CAS: 2411238-14-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its fluorenylmethoxycarbonyl (Fmoc) protecting group and piperidine scaffold, is being explored for its potential applications in peptide synthesis, drug discovery, and medicinal chemistry. The Fmoc group is widely recognized for its utility in solid-phase peptide synthesis (SPPS), and the incorporation of a piperidine moiety enhances the compound's versatility in designing bioactive molecules.

Recent studies have focused on the synthesis and optimization of 2-[1-(9H-Fluoren-9-ylmethoxycarbonyl)piperidin-4-yl]-2-methoxyacetic acid, aiming to improve its yield and purity for industrial-scale production. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity. Researchers have also investigated its reactivity and stability under various conditions, which are critical for its application in complex chemical reactions.

One of the key findings from recent research is the compound's potential as a building block for novel peptide-based therapeutics. Its unique structure allows for the introduction of methoxyacetic acid derivatives into peptide chains, which can modulate the pharmacokinetic and pharmacodynamic properties of the resulting peptides. This has opened new avenues for the development of targeted therapies, particularly in oncology and infectious diseases. Additionally, the compound's compatibility with Fmoc-based SPPS protocols makes it a valuable tool for combinatorial chemistry and high-throughput screening.

In the context of drug discovery, 2-[1-(9H-Fluoren-9-ylmethoxycarbonyl)piperidin-4-yl]-2-methoxyacetic acid has been utilized in the design of protease inhibitors and receptor modulators. Its piperidine ring provides a rigid framework that can enhance binding affinity and selectivity for biological targets. Recent in vitro studies have demonstrated its efficacy in inhibiting specific enzymes involved in disease pathways, suggesting its potential as a lead compound for further optimization. Computational modeling and molecular docking studies have further supported these findings, highlighting the compound's interactions with key amino acid residues in target proteins.

Despite these promising developments, challenges remain in the large-scale synthesis and application of this compound. Researchers are actively working to address issues related to cost-effectiveness, scalability, and environmental impact. Green chemistry approaches, such as the use of biodegradable solvents and catalytic methods, are being explored to enhance the sustainability of its production. Furthermore, ongoing studies are investigating the compound's toxicity profile and metabolic stability, which are essential for its advancement into preclinical and clinical stages.

In conclusion, 2-[1-(9H-Fluoren-9-ylmethoxycarbonyl)piperidin-4-yl]-2-methoxyacetic acid (CAS: 2411238-14-5) represents a promising candidate for various applications in chemical biology and pharmaceutical research. Its unique structural features and versatility in peptide synthesis and drug design make it a valuable asset for the development of next-generation therapeutics. Continued research and innovation in this area are expected to yield significant breakthroughs, further solidifying its role in the field.